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Compound of Interest

Compound Name: Monomethyl phthalate-d4

Cat. No.: B586070 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Monomethyl phthalate-d4, a deuterated

stable isotope-labeled form of Monomethyl phthalate (MMP). MMP is a primary metabolite of

dimethyl phthalate (DMP), a widely used plasticizer. Due to its ubiquitous presence in

consumer products, there is significant interest in monitoring human exposure to DMP by

measuring its metabolite, MMP, in biological samples.[1] Monomethyl phthalate-d4 serves as

an invaluable internal standard for the accurate quantification of MMP in various analytical

methodologies.[2][3] This guide details the safety and handling precautions for Monomethyl
phthalate-d4, summarizes its physicochemical properties, and provides an overview of its

application in experimental protocols, including the relevant biological pathways.

Physicochemical and Safety Data
Monomethyl phthalate-d4 shares a similar chemical structure with its non-deuterated

counterpart, with four deuterium atoms on the phenyl ring.[4] This isotopic labeling makes it an

ideal internal standard for mass spectrometry-based quantification, as it co-elutes with the

unlabeled analyte but is distinguishable by its higher mass.[5]

Table 1: Physicochemical Properties of Monomethyl Phthalate-d4
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Property Value Reference(s)

Chemical Name Monomethyl phthalate-d4 [4]

Synonyms

Phthalic Acid, Mono-methyl

Ester D4 (Phenyl D4), 2-

(Methoxycarbonyl)benzoic

acid-d4

[2][4]

CAS Number 1276197-40-0 [4]

Molecular Formula C₉D₄H₄O₄ [4]

Molecular Weight 184.18 g/mol [4]

Appearance White Solid [6]

Purity >95% (HPLC) [4]

Storage Temperature +4°C [4]

Long-term Storage
-20°C (1 month), -80°C (6

months) for stock solutions
[2]

Table 2: Hazard Identification and Safety Precautions for Monomethyl Phthalate (Non-

deuterated)

Data for the non-deuterated form is provided as a close surrogate for the deuterated

compound, which is expected to have a similar toxicological profile.
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Hazard
GHS Classification and
Precautionary Statements

Reference(s)

Acute Oral Toxicity
Category 4: Harmful if

swallowed (H302)
[7]

Skin Corrosion/Irritation
Category 2: Causes skin

irritation (H315)
[3][7]

Serious Eye Damage/Irritation
Category 2: Causes serious

eye irritation (H319)
[3][7]

Respiratory Irritation
May cause respiratory irritation

(H335)
[3][7]

Personal Protective Equipment

(PPE)

Wear protective gloves,

protective clothing, eye

protection, and face protection.

[7]

First Aid - Skin Contact

Immediately remove all

contaminated clothing. Flush

skin with running water and

soap. Seek medical attention if

irritation occurs.

First Aid - Eye Contact

Wash out immediately with

fresh running water. Ensure

complete irrigation by keeping

eyelids apart. Seek immediate

medical attention.

First Aid - Ingestion

If swallowed, seek medical

attention immediately. Do NOT

induce vomiting.

First Aid - Inhalation
Remove from the

contaminated area to fresh air.

Fire-fighting Measures

Use water spray, alcohol-

resistant foam, dry chemical,

or carbon dioxide.

[8]
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Accidental Release

Use personal protective

equipment. Avoid breathing

vapors, mist, or gas. Soak up

with inert absorbent material

and dispose of as hazardous

waste.

[8]

Handling and Storage Precautions
Proper handling and storage are crucial to ensure the integrity of Monomethyl phthalate-d4
and the safety of laboratory personnel.

Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood.

[8]

Personal Protective Equipment: Wear appropriate PPE, including chemical-resistant gloves,

a lab coat, and safety glasses or goggles.[7]

Hygiene: Avoid contact with skin and eyes. Do not breathe dust or vapor. Wash hands

thoroughly after handling.[8]

Storage: Store in a cool, dry, and well-ventilated place. Keep the container tightly closed.[2]

Recommended storage for the neat compound is at +4°C.[4] For stock solutions, store at

-20°C for up to one month or -80°C for up to six months.[2]

Experimental Protocols: Quantification of
Monomethyl Phthalate
Monomethyl phthalate-d4 is primarily used as an internal standard in isotope dilution mass

spectrometry for the quantification of Monomethyl phthalate in biological matrices such as

urine, plasma, and tissue homogenates.[2][5] The following provides a general workflow for

such an analysis.

Workflow for LC-MS/MS Analysis
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Caption: General workflow for the quantification of Monomethyl phthalate using Monomethyl
phthalate-d4 as an internal standard by LC-MS/MS.

Detailed Methodological Considerations
Sample Preparation:

Enzymatic Hydrolysis: For the analysis of total MMP (free and conjugated), samples are

often pre-treated with β-glucuronidase to deconjugate the metabolites.

Extraction: Solid-phase extraction (SPE) with a C18 stationary phase is commonly used to

clean up and concentrate the analytes from the biological matrix.

Internal Standard Spiking: A known amount of Monomethyl phthalate-d4 is added to the

sample at the beginning of the preparation process to correct for any analyte loss during

extraction and for variations in instrument response.[5]

LC-MS/MS Conditions:

Chromatography: Reversed-phase chromatography using a C18 column is typically

employed to separate MMP from other components in the sample.

Mobile Phase: A gradient of water and an organic solvent (e.g., methanol or acetonitrile),

often with a small amount of acid (e.g., formic or acetic acid) to improve peak shape, is

used.

Mass Spectrometry: Detection is performed using a tandem mass spectrometer, usually in

negative electrospray ionization (ESI-) mode. Multiple Reaction Monitoring (MRM) is used
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for selective and sensitive detection of both MMP and Monomethyl phthalate-d4 by

monitoring specific precursor-to-product ion transitions.

Biological Pathways: Peroxisome Proliferator-
Activated Receptor (PPAR) Signaling
Phthalate monoesters have been identified as endocrine-disrupting chemicals that can interact

with various biological pathways.[9] One of the key pathways affected is the Peroxisome

Proliferator-Activated Receptor (PPAR) signaling pathway.[6] PPARs are nuclear receptors that

play a crucial role in lipid metabolism and adipogenesis.[6] While some phthalate monoesters,

such as mono-(2-ethylhexyl) phthalate (MEHP), are potent activators of PPARα and PPARγ,

Monomethyl phthalate itself has been found to be inactive or only weakly active.[3][10]

However, understanding this pathway is essential in the broader context of phthalate

toxicology.

Phthalate Monoester Interaction with the PPAR
Signaling Pathway
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Caption: Simplified diagram of the PPAR signaling pathway and its activation by certain

phthalate monoesters.
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Activation of PPARs by phthalate monoesters leads to the transcription of target genes involved

in fatty acid oxidation and adipocyte differentiation.[10] This interaction is a key mechanism

behind the observed toxicological effects of some phthalates, including their impact on the

reproductive system and liver.[6]

Conclusion
Monomethyl phthalate-d4 is an essential tool for researchers and scientists studying human

exposure to dimethyl phthalate. Its use as an internal standard in advanced analytical

techniques like LC-MS/MS allows for the accurate and precise quantification of its non-

deuterated counterpart in complex biological matrices. While Monomethyl phthalate-d4 itself

is not considered to be biologically active in the same manner as some other phthalate

monoesters, understanding the broader toxicological context, including the interaction of

phthalates with pathways like PPAR signaling, is crucial for comprehensive risk assessment.

Adherence to proper safety and handling protocols is paramount when working with this and

any other chemical standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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